N-(3-(furan-2-yl)-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)butyramide

• IUPAC Name: N-[5-(furan-2-yl)-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]butanamide
• InChI: InChI=1S/C18H19N5O3/c1-2-5-16(24)20-15-10-13(14-8-4-9-26-14)22-23(15)18-19-12-7-3-6-11(12)17(25)21-18/h4,8-10H,2-3,5-7H2,1H3,(H,20,24)(H,19,21,25)
• InChI Key: KCKWHDVVNAEURB-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC(=NN1C2=NC3=C(CCC3)C(=O)N2)C4=CC=CO4
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.4 g/mol
• CAS No.: 1209089-10-0

Description

N-(3-(furan-2-yl)-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)butyramide is a useful research compound. Its molecular formula is C18H19N5O3 and its molecular weight is 353.382. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research into compounds with pyrimidine, pyrazole, and furan rings has demonstrated a variety of synthesis techniques and potential biological applications. For example, compounds synthesized using microwave irradiative cyclocondensation have shown significant antimicrobial potential (Deohate & Palaspagar, 2020). Similarly, novel polyheterocyclic systems derived from cyclopenta[4',5']pyrido[3',2':4,5]furo[3,2-d]pyrimidine have been developed, showcasing pronounced antimicrobial properties, which suggest a structure-activity relationship wherein specific substituents play crucial roles in biological efficacy (Sirakanyan et al., 2021).

Antimicrobial and Insecticidal Applications

The antimicrobial evaluation of derivatives incorporating the pyrimidine ring reveals moderate activity, indicating potential applications in combating microbial infections (Farag, Kheder, & Mabkhot, 2009). Additionally, compounds with pyrimidine linked to pyrazole have been assessed for their insecticidal activity, providing insights into the potential use of such compounds in agricultural pest control (Deohate & Palaspagar, 2020).

Chemical Synthesis and Structural Analysis

The regioselective synthesis of novel polyfunctionally substituted pyrazolo[1,5-a]pyrimidines under solvent-free conditions highlights the diversity of synthetic approaches available for constructing complex heterocyclic systems (Quiroga et al., 2007). This kind of research underpins the development of methodologies that could be applicable to the synthesis and functionalization of N-(3-(furan-2-yl)-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)butyramide.